Cas no 24906-75-0 (2-Difluoromethanesulfonylaniline)

• Product Name: 2-Difluoromethanesulfonylaniline
• CAS No: 24906-75-0
• MF: C₇H₇F₂NO₂S
• MW: 207.19778752327
• MDL: MFCD00521859
• CID: 291442
• PubChem ID: 710593
• Update Time: 2025-05-23

2-Difluoromethanesulfonylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethylsulfonyl)aniline,hydrochloride
• 2-[(DIFLUOROMETHYL)SULFONYL]ANILINE HYDROCHLORIDE
• Benzenamine,2-[(difluoromethyl)sulfonyl]-
• 2-[(Difluoromethyl)sulfonyl]aniline
• MFCD00521859
• Z56827431
• Benzenamine, 2-[(difluoromethyl)sulfonyl]-
• 2-(difluoromethylsulfonyl)aniline
• SCHEMBL1000354
• 2-(Difluoro-methanesulfonyl)-phenylamine
• CHEMBL1706459
• 24906-75-0
• AKOS000122892
• EN300-31819
• HMS2790N06
• SMR000429709
• 2-((difluoromethyl)sulfonyl)aniline
• MLS000767378
• 2-difluoromethanesulfonylaniline
• AT38853
• 2-[(Difluoromethyl)Sulfonyl]-Benzenamine
• STK530345
• 2-Difluoromethanesulfonylaniline

• MDL： MFCD00521859
• Inchi： 1S/C7H7F2NO2S/c8-7(9)13(11,12)6-4-2-1-3-5(6)10/h1-4,7H,10H2
• InChI Key： SNDCVGFGRZLIDQ-UHFFFAOYSA-N
• SMILES： S(C(F)F)(C1C=CC=CC=1N)(=O)=O

Computed Properties

• Exact Mass: 207.01661
• Monoisotopic Mass: 207.01655596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 60.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-Difluoromethanesulfonylaniline

Recent Advances in the Study of 2-Difluoromethanesulfonylaniline (CAS: 24906-75-0)

2-Difluoromethanesulfonylaniline (CAS: 24906-75-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its difluoromethanesulfonyl group attached to an aniline moiety, has been the subject of recent studies due to its potential applications in drug discovery and development. The unique electronic and steric properties conferred by the difluoromethanesulfonyl group make it a valuable scaffold for designing novel bioactive molecules.

Recent research has focused on the synthesis and biological evaluation of 2-Difluoromethanesulfonylaniline derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's utility as a key intermediate in the synthesis of sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The study highlighted the compound's ability to enhance binding affinity and selectivity, attributed to the electron-withdrawing effects of the difluoromethanesulfonyl group.

Another significant advancement involves the use of 2-Difluoromethanesulfonylaniline in the development of kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of derivatives that exhibited potent inhibitory activity against tyrosine kinases, which are implicated in various cancers. The researchers noted that the difluoromethanesulfonyl group played a crucial role in improving metabolic stability and pharmacokinetic properties.

In addition to its applications in inhibitor design, 2-Difluoromethanesulfonylaniline has been explored as a building block for fluorescent probes. A recent publication in Analytical Chemistry (2024) described the development of a sulfonylaniline-based probe for detecting reactive oxygen species (ROS) in cellular environments. The probe demonstrated high sensitivity and specificity, making it a valuable tool for studying oxidative stress-related diseases.

The safety and toxicological profile of 2-Difluoromethanesulfonylaniline have also been investigated. A 2023 study in Toxicology Reports assessed the compound's acute and subchronic toxicity in animal models, concluding that it exhibits low toxicity at therapeutic doses. However, the study emphasized the need for further long-term toxicity studies to ensure its safety for clinical applications.

In conclusion, 2-Difluoromethanesulfonylaniline (CAS: 24906-75-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable scaffold for drug discovery, probe development, and other applications. Ongoing research is expected to further elucidate its potential and expand its utility in the field.